Cas no 23067-79-0 (8-tert-butylchroman-4-one)

• Product Name: 8-tert-butylchroman-4-one
• CAS No: 23067-79-0
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 840195
• PubChem ID: 43155000
• Update Time: 2025-06-29

8-tert-butylchroman-4-one Chemical and Physical Properties

Names and Identifiers

• 8-tert-butylchroman-4-one
• 8-(tert-Butyl)chroman-4-one
• 8-tert-butyl-2,3-dihydrochromen-4-one
• AG-L-19738
• AK-54436
• ANW-52591
• CTK4F0818
• SureCN431431
• 8-(tert-butyl)-2,3-dihydro-4H-1-benzopyran-4-one
• SCHEMBL431431
• 8-tert-Butyl-2,3-dihydro-4H-1-benzopyran-4-one
• AKOS005146454
• DTXSID50655600
• DB-026455
• 23067-79-0

• MDL： MFCD11207561
• Inchi： 1S/C13H16O2/c1-13(2,3)10-6-4-5-9-11(14)7-8-15-12(9)10/h4-6H,7-8H2,1-3H3
• InChI Key： RYISAMGVJMRICQ-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=C(C1=2)C(C)(C)C)=O

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.072
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 8-tert-butylchroman-4-one

Introduction to 8-tert-butylchroman-4-one (CAS No. 23067-79-0)

8-tert-butylchroman-4-one, identified by its Chemical Abstracts Service (CAS) number 23067-79-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This chromane derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a tert-butyl group at the 8-position and a ketone functionality at the 4-position imparts distinct reactivity and biological activity, making it a valuable scaffold for drug development.

The molecular structure of 8-tert-butylchroman-4-one consists of a benzene ring fused with a cyclohexene ring, with the ketone group and the tert-butyl substituent positioned strategically to influence its chemical behavior. This arrangement enhances its stability while allowing for modifications that can tailor its pharmacological properties. The compound’s solubility profile and interaction with biological targets have been subjects of extensive investigation, particularly in the context of antioxidant and anti-inflammatory agents.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 8-tert-butylchroman-4-one. Molecular docking studies suggest that this compound may interact with various enzymes and receptors, potentially making it a candidate for treating conditions such as neurodegenerative diseases and chronic inflammation. The tert-butyl group, in particular, has been shown to modulate electronic distributions across the chromane ring, affecting its binding affinity and metabolic stability.

In vitro studies have demonstrated that derivatives of 8-tert-butylchroman-4-one exhibit significant antioxidant properties. The chromane core is known to scavenge free radicals effectively, which is crucial for preventing oxidative stress-related pathologies. Researchers have explored synthetic pathways to introduce additional functional groups, such as hydroxyl or carboxylic acid moieties, to enhance these antioxidant effects. Such modifications could lead to novel therapeutic agents with improved pharmacokinetic profiles.

The pharmaceutical industry has shown interest in 8-tert-butylchroman-4-one due to its potential as an intermediate in synthesizing more complex molecules. Its structural framework allows for easy functionalization, enabling the creation of libraries of compounds for high-throughput screening. This approach has been successful in identifying lead candidates for further development into drugs targeting specific disease mechanisms.

One notable application of 8-tert-butylchroman-4-one is in the field of ophthalmology. Preliminary research indicates that certain derivatives may possess properties that make them suitable for treating eye conditions characterized by oxidative damage. The compound’s ability to cross the blood-retinal barrier has been investigated, suggesting its feasibility as an ocular therapeutic agent. Further clinical trials are needed to validate these findings and establish safe dosing regimens.

The synthesis of 8-tert-butylchroman-4-one involves multi-step organic reactions, often starting from readily available precursors like coumarin derivatives. Advances in green chemistry have led to more sustainable synthetic routes, minimizing waste and reducing energy consumption. These environmentally conscious methods align with global efforts to promote sustainable pharmaceutical production.

Regulatory considerations play a crucial role in the development and commercialization of compounds like 8-tert-butylchroman-4-one. Compliance with Good Manufacturing Practices (GMP) ensures that the final product meets stringent quality standards. Additionally, thorough toxicological assessments are conducted to evaluate potential side effects before human trials can commence.

The role of 8-tert-butylchroman-4-one in drug discovery continues to evolve with emerging technologies such as artificial intelligence (AI) and machine learning (ML). These tools have accelerated the identification of novel derivatives with enhanced biological activity by analyzing vast datasets and predicting molecular properties accurately. Such innovations are reshaping how researchers approach drug development, making compounds like 8-tert-butylchroman-4-one even more relevant in modern medicine.

Future directions in research on 8-tert-butylchroman-4-one include exploring its potential in photodynamic therapy (PDT). The compound’s ability to absorb light at specific wavelengths could make it useful for destroying cancer cells or microbial pathogens when combined with appropriate photosensitizers. This application leverages the compound’s photophysical properties, opening new avenues for therapeutic intervention.

In conclusion, 8-tert-butylchroman-4-one (CAS No. 23067-79-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a promising candidate for developing new treatments across multiple therapeutic areas. As research progresses, further insights into its mechanisms of action and applications will continue to emerge, solidifying its importance in medicinal chemistry.